Cas no 393837-31-5 (N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide)

• Product Name: N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide
• CAS No: 393837-31-5
• MF: C₁₉H₂₀N₂O₂S₂
• MW: 372.504302024841
• CID: 6453235
• PubChem ID: 4193124
• Update Time: 2025-10-13

N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide
• SR-01000443584-1
• 393837-31-5
• N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-3-phenylsulfanylpropanamide
• Oprea1_501427
• SR-01000443584
• AKOS024597986
• F0700-0064
• N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(phenylsulfanyl)propanamide
• (E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(phenylthio)propanamide

• Inchi： 1S/C19H20N2O2S2/c1-3-23-14-9-10-16-17(13-14)25-19(21(16)2)20-18(22)11-12-24-15-7-5-4-6-8-15/h4-10,13H,3,11-12H2,1-2H3/b20-19-
• InChI Key： SYDSFFFKGTXMKO-VXPUYCOJSA-N
• SMILES： S1/C(=N\C(CCSC2C=CC=CC=2)=O)/N(C)C2C=CC(=CC1=2)OCC

Computed Properties

• Exact Mass: 372.09662023g/mol
• Monoisotopic Mass: 372.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.5Ų

Additional information on N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide

N-(2E)-6-Ethoxy-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-3-(Phenylsulfanyl)Propanamide: A Comprehensive Overview

The compound with CAS No 393837-31-5, known as N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole moiety with an ethoxy group and a phenylsulfanyl substituent. The benzothiazole ring system is a well-known heterocyclic structure that has been extensively studied for its versatile reactivity and potential applications in drug design.

Recent studies have highlighted the benzothiazole core as a promising scaffold for the development of bioactive molecules. Researchers have demonstrated that the substitution patterns on the benzothiazole ring can significantly influence the compound's pharmacokinetic properties and biological activity. In the case of N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene, the ethoxy group at position 6 and the methyl group at position 3 contribute to the molecule's hydrophobicity and stability. These features make it an attractive candidate for further exploration in medicinal chemistry.

The phenylsulfanyl group attached to the propanamide chain introduces additional electronic effects and enhances the molecule's ability to interact with biological targets. This substitution pattern has been shown to improve the compound's solubility in organic solvents, which is crucial for its potential use in drug delivery systems. Furthermore, the propanamide chain serves as a flexible linker that can facilitate interactions with receptor binding sites.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene with high accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards several therapeutic targets, including protein kinases and enzymes involved in inflammatory pathways. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as arthritis and neuroinflammation.

In terms of synthesis, the preparation of N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazolium chloride involves a multi-step process that includes condensation reactions and subsequent functionalization. The key intermediate is formed through a nucleophilic aromatic substitution reaction, followed by cyclization to form the benzothiazole ring. The introduction of substituents such as ethoxy and methyl groups requires careful optimization to ensure high yields and purity.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and provide insights into its conformational flexibility. The benzothiazole core exhibits distinct NMR signals due to its rigid structure, while the propanamide chain shows characteristic amide peaks that are indicative of hydrogen bonding interactions.

Recent research has also focused on the stability and degradation pathways of N-(2E)-6-Ethoxy... under various environmental conditions. Studies have shown that it undergoes hydrolysis under alkaline conditions, leading to cleavage of the amide bond. This information is critical for understanding its environmental fate and ensuring its safe disposal.

In conclusion, N-(2E)-6-Ethoxy... represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic applications. Its unique structure combines functional groups that offer both chemical versatility and biological activity. As research continues to uncover its full potential, this compound holds promise for advancing drug discovery efforts in diverse therapeutic areas.